N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide
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Description
N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H21F3N6O and its molecular weight is 382.391. The purity is usually 95%.
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Scientific Research Applications
Toxicokinetics and Biomarkers
Research on similar compounds, such as N,N-dimethylacetamide (DMA), has focused on understanding their toxicokinetics and identifying biomarkers for occupational exposure. For example, S-(acetamidomethyl)mercapturic acid (AMMA) has been studied as a new biomarker for DMA exposure, highlighting the importance of monitoring industrial solvents and their metabolites for health and safety in the workplace (Princivalle, Pasini, & Perbellini, 2010).
Liver Toxicity and Exposure Monitoring
Another study focused on the liver toxicity and exposure to dimethylacetamide among acrylic fiber workers. This study provides a model for assessing the impact of chemical exposure on liver function, which could be relevant when studying the effects of similar chemicals (Spies, Rhyne, Evans, Emmonds Wetzel, Ragland, Turney, Leet, & Oglesby, 1995).
Pharmacological and Toxicological Studies
The disposition of metformin, involving the formation of a triazine derivative, provides insight into the pharmacokinetics and toxicology of compounds with similar structures. This research can inform the development of new drugs and the assessment of their safety profiles (Sirtori, Franceschini, Galli-Kienle, Cighetti, Galli, Bondioli, & Conti, 1978).
Environmental and Health Impact Studies
Studies on the environmental and health impacts of chemicals, such as phthalate exposure and its association with high blood pressure, may provide a framework for investigating the potential health risks associated with exposure to similar chemicals (Zhang, Shen, Li, Fan, Wang, & Wei, 2018).
Properties
IUPAC Name |
N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21F3N6O/c1-25(2)15-22-13(23-16(24-15)26(3)4)10-21-14(27)9-11-6-5-7-12(8-11)17(18,19)20/h5-8H,9-10H2,1-4H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUYFGMYDLQSYMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC(=N1)CNC(=O)CC2=CC(=CC=C2)C(F)(F)F)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21F3N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.